Cas no 16731-59-2 (Benzenemethanamine,N-2-propyn-1-yl-, hydrobromide (1:1))
16731-59-2 structure
Product Name:Benzenemethanamine,N-2-propyn-1-yl-, hydrobromide (1:1)
CAS No:16731-59-2
MF:C10H12BrN
MW:226.112981796265
CID:181958
PubChem ID:204629
Update Time:2025-04-19
Benzenemethanamine,N-2-propyn-1-yl-, hydrobromide (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanamine,N-2-propyn-1-yl-, hydrobromide (1:1)
- N-benzylprop-2-yn-1-amine,hydrobromide
- Benzylamine, N-2-propynyl-, hydrobromide
- DTXSID00168275
- VUFB-10694
- Benzylpropargylamine hydrobromide
- Benzenemethanamine, N-2-propynyl-, hydrobromide
- Propargylbenzylammonium bromide
- N-2-Propynylbenzenemethanamine hydrobromide
- CHEMBL4582237
- N-2-Propynylbenzylamine hydrobromide
- 16731-59-2
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- Inchi: 1S/C10H11N.BrH/c1-2-8-11-9-10-6-4-3-5-7-10;/h1,3-7,11H,8-9H2;1H
- InChI Key: JFMHWOCZBDVQOJ-UHFFFAOYSA-N
- SMILES: Br.N(CC#C)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 225.01536
- Monoisotopic Mass: 225.015
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 136
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12Ų
Experimental Properties
- Boiling Point: 244.6°Cat760mmHg
- Flash Point: 103.7°C
- PSA: 12.03
Benzenemethanamine,N-2-propyn-1-yl-, hydrobromide (1:1) Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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